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Compound of Interest

Compound Name: EN460

Cat. No.: B15604809

Get Quote

This guide provides a comprehensive statistical analysis of the experimental data available for

EN460, a small-molecule inhibitor of the endoplasmic reticulum (ER) oxidoreductin 1α

(ERO1α). Designed for researchers, scientists, and drug development professionals, this

document objectively compares the performance of EN460 with its derivatives and other

relevant inhibitors, supported by detailed experimental data and protocols.

Data Presentation: Performance Comparison of
ERO1α Inhibitors
The following tables summarize the key quantitative data from various experimental

evaluations of EN460 and its alternatives.

Table 1: In Vitro Enzyme Inhibition
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Compound Target IC50 (μM) Source

EN460 Ero1L 22.13 [1][2]

EN460 MAO-A 7.91 [1][2]

EN460 MAO-B 30.59 [1][2]

EN460 LSD1 4.16 [1][2]

EN460 ERO1α 1.9 [3][4][5]

PB-10 Ero1L 12.19 [1]

PB-11 Ero1L Not specified [1]

Table 2: Cell Viability in Multiple Myeloma (MM) Cell Lines (72h treatment)

Compound Cell Line IC50 (μM) Source

EN460 U266 10.1 ± 1.11 [1]

EN460 MM1.S 14.74 ± 1.23 [1]

PB-10 U266 14.73 ± 1.1 [1]

PB-10 MM1.S 18.76 ± 1.06 [1]

PB-11 U266 >50 [1]

PB-11 MM1.S >50 [1]

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

MTT Assay for Cell Viability
Cell Seeding: Cells were seeded at a density of 15,000 cells per well in a 96-well plate.

Treatment: Cells were incubated with either DMSO (vehicle control) or increasing

concentrations of EN460, PB-10, and PB-11 (0.78, 1.56, 3.13, 6.25, 12.5, and 50 μM) for 72
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hours.

MTT Addition: Following incubation, 50 μl of MTT solution (2 mg/ml) was added to each well,

and the plate was incubated for 4 hours.

Formazan Solubilization: The resulting formazan crystals in viable cells were dissolved by

adding 50 μl of dimethyl sulfoxide (DMSO) to each well.

Absorbance Measurement: The absorbance of each well was measured at 570 nm using a

microplate reader.

Data Analysis: All experiments were performed in triplicate, and the IC50 values were

calculated from the dose-response curves.[1]

Western Blot Analysis for ER Stress Markers
Cell Lysis: U266 cells were incubated with DMSO or EN460 for 2, 4, and 8 hours.

Subsequently, cell lysates were collected.

Protein Separation: Protein extracts were separated on an 8–10% SDS-PAGE gel.

Membrane Transfer: The separated proteins were transferred onto a PVDF membrane.

Blocking: The membrane was incubated with 5% nonfat milk in Tris-buffered saline with

Tween 20 (TBST) buffer for 1 hour at room temperature.

Primary Antibody Incubation: Membranes were incubated overnight at 4°C with primary

antibodies against p-EIF2alpha, ATF4, ATF6, and beta-actin.

Secondary Antibody Incubation: Blots were then incubated with the appropriate secondary

antibodies.

Detection: Protein bands were visualized using a suitable detection method.[1]

Flow Cytometry for Apoptosis Analysis
Cell Treatment: U266 cells were treated with either DMSO (vehicle control) or 25 μM EN460
for 18 hours.
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Staining: Cells were subjected to Annexin V-FITC and propidium iodide (PI) staining.

Flow Cytometry: The stained cells were analyzed by flow cytometry to quantify the

percentage of apoptotic cells.

Data Analysis: The data are reported as the mean ± standard deviation for three independent

experiments.[1]

Mandatory Visualization
The following diagrams illustrate the key signaling pathways and experimental workflows

associated with EN460.
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Caption: The ERO1α-PDI pathway for disulfide bond formation and its inhibition by EN460.
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Caption: Signaling pathway of EN460-induced ER stress and apoptosis.
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Caption: General experimental workflow for the evaluation of EN460 and its derivatives.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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